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Compound of Interest

Compound Name: L-Phenylalanine,Indole-15N

Cat. No.: B12398882

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling L-Phenylalanine and Indole-15N. The
following procedures are designed to ensure the safe handling and disposal of these chemicals
in a laboratory setting.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for L-Phenylalanine
and Indole-15N.

Property L-Phenylalanine Indole-15N

Molecular Formula CoH11NO2 CsH7°N

Molecular Weight 165.19 g/mol 118.14 g/mol

Appearance White crystalline powder[1] Solid

Melting Point 270 - 275 °C (decomposes) Not available

Flash Point Not available 121 °C (249.8 °F) - closed cup
Store below +30°C in a dry, Room temperature, away from

Storage Temperature ) ] )
well-ventilated place[2] light and moisture[3][4]
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Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural, step-by-step guidance for the safe handling of L-
Phenylalanine and Indole-15N from receipt to use.

Receiving and Inspection

e Upon receipt, visually inspect the containers for any damage or leaks.
 Verify that the container labels match the ordered chemicals.

o Ensure the Safety Data Sheet (SDS) for each chemical is readily accessible.

Personal Protective Equipment (PPE)

L-Phenylalanine:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles.[5][6]

o Skin Protection: Wear suitable protective gloves and a lab coat to prevent skin exposure.[5]

[6]

» Respiratory Protection: Under normal conditions of use, respiratory protection is not
required.[7] If dust is generated, a dust mask may be used for comfort.[7]

Indole-15N:
o Eye and Face Protection: Wear chemical safety goggles.[8]
o Skin Protection: Wear protective gloves and clothing. It is toxic in contact with skin.

o Respiratory Protection: Use only under a chemical fume hood.[8]

Handling and Preparation
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e Handle both chemicals in a well-ventilated area.[5][6] For Indole-15N, a chemical fume hood
is required.[8]

e Avoid the formation of dust when handling the solid forms.[5][7]
e Measure and weigh the chemicals in a designated area to prevent cross-contamination.

e Wash hands thoroughly after handling.[1][9]

Storage

o L-Phenylalanine: Keep the container tightly closed and store in a cool, dry, and well-
ventilated place.[5] It is incompatible with strong oxidizing agents.[5][2]

 Indole-15N: Store at room temperature, protected from light and moisture.[3][4]

Disposal Plan: Step-by-Step Procedures

Proper disposal of L-Phenylalanine, Indole-15N, and associated waste is crucial to ensure
environmental safety and regulatory compliance.

Waste Segregation

e Segregate waste contaminated with L-Phenylalanine and Indole-15N from general laboratory
waste.

o Use separate, clearly labeled, and sealed containers for each chemical waste stream.

L-Phenylalanine Disposal

e L-Phenylalanine is generally not considered hazardous waste.[7]

e Dispose of as a non-hazardous material in accordance with all applicable national, state, and
local regulations.[10]

o For spills, sweep or vacuum up the material, place it in a suitable container for disposal, and
avoid generating dust.[5][6]

Indole-15N Disposal
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Indole is very toxic to aquatic life. Do not allow it to enter drains or water courses.[8]

Contaminated materials and the chemical itself should be disposed of as hazardous waste.

Consult with your institution's environmental health and safety (EHS) office for specific
disposal protocols.

Offer surplus and non-recyclable solutions to a licensed disposal company.[7]

Decontamination

o Decontaminate all glassware and equipment that has come into contact with the chemicals.

o Wash the work area thoroughly after completing your work and before leaving the laboratory.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of L-Phenylalanine
and Indole-15N in a laboratory setting.
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Caption: Workflow for Safe Chemical Handling
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This comprehensive guide is intended to provide essential safety information. Always consult
the specific Safety Data Sheet (SDS) for the most detailed and up-to-date information and
adhere to your institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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